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Introduction: The Physics of Thermal Runaway

Welcome to the Peroxide Safety Technical Center. If you are here, you likely understand that
organic peroxides are thermodynamically unstable. The SADT is not an intrinsic property of a
molecule (like melting point); it is a system property defined by the interplay between Heat
Generation (Chemical Kinetics) and Heat Removal (Packaging Geometry).

The Golden Rule of SADT:
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Thermal runaway occurs when the rate of heat production by the peroxide exceeds the rate of

heat dissipation by the package.

This guide moves beyond basic definitions into actionable protocols for determining,
interpreting, and scaling SADT data.[1]

Module 1: Diagnostic Screening (The "Is this
dangerous?" Phase)

User Issue:"l ran a DSC and the onset is 120°C. Can | safely store my peroxide at 50°C?"

Diagnosis: Reliance on Differential Scanning Calorimetry (DSC) onset temperatures for storage
safety is a critical error. DSC measures micro-milligram samples with near-perfect heat
dissipation. It does not account for the "insulating” effect of bulk packaging (e.g., a 25kg drum).

The Protocol: Conservative Screening Before committing to full SADT testing, use this
screening workflow to determine necessity.
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Figure 1: Decision tree for determining when quantitative SADT testing is required based on
preliminary thermal screening.

Module 2: The Gold Standard Protocol (UN Test H.4)

User Issue:"We don't have enough material for a full 25kg drum test (UN H.1). How do we
simulate this in the lab?"

Solution: Use the UN Test H.4 (Heat Accumulation Storage Test). This test uses a Dewar
vessel (vacuum flask) to simulate the poor heat transfer of a large commercial package using
only ~400 mL of material.
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The Mechanism: A commercial drum loses heat slowly. A glass beaker loses heat quickly. By
placing the sample in a Dewar flask, we artificially restrict heat loss to match the specific heat
loss factor (

) of a 50kg package.[2]

Step-by-Step Protocol: UN Test H.4

1. Dewar Calibration (Critical Step) You cannot use just "any" Dewar. It must be characterized.
« Fill Dewar with 400 mL of a substance with similar specific heat (e.g., Dibutyl phthalate).
e Heat to ~80°C and place in a 20°C environment.
o Measure the cooling curve.
e Target: The half-time of cooling (
) should correlate to your target package (typically 5-10 hours for a 25-50kg drum).
2. Experimental Setup
o Sample: 400 mL of Peroxide formulation.
e Vessel: Calibrated Dewar flask (0.5L or 1.0L).
¢ Oven: Explosion-proof, static air circulation.
o Probes: Thermocouples in the center of the sample and in the oven air space.
3. The Test Run
e Set oven temperature (

) to an estimated test temperature (e.g., 40°C).

e Place Dewar in oven.

e Monitor for 7 days (168 hours).
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4. Interpretation Criteria (Pass/Fail)
o SADT Trigger: If Sample Temperature (

) exceeds
by 6°C or more.[3]

e Induction Time: If the reaction runs away (
spikes) within 7 days.

Data Summary Table: UN Test Comparison

Feature UN Test H.1 (US SADT) UN Test H.4 (Dewar)
Scale Full Package (25L - 225L) Lab Scale (0.4L - 1.0L)
Heat Loss Real-world (Actual) Simulated (via Vacuum)
Material Req. High (>20kg) Low (<5009)

Accuracy Definitive Reference Conservative Estimate
Use Case Final Transport Classification R&D, Screening, Scale-up

Module 3: Scale-Up & Geometry (Troubleshooting)

User Issue:"We determined the SADT is 45°C in a 25kg drum. Can we ship it in a 1000L IBC?"
Technical Insight: NO. As package size increases, the Surface Area to Volume ratio (

) decreases. This means heat generation (Volume-dependent) stays high, but heat removal
(Area-dependent) becomes less efficient.

The Physics of Failure (Semenov Model) The SADT is the intersection of two curves:
e Heat Generation (

): Exponential (Arrhenius Law).
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e Heat Removal (
): Linear (Newton’s Law of Cooling).

If you increase package size, the slope of the Heat Removal line flattens, causing it to intersect
the Heat Generation curve at a lower temperature.
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Figure 2: The Semenov Diagram logic. Larger packages (Yellow) have poorer heat removal,
shifting the critical intersection point (SADT) to a lower temperature compared to small
packages (Green).

Frequently Asked Questions (FAQSs)

Q1: My H.4 Dewar test showed a 4°C exotherm, but it didn't run away. Is this the SADT? A: No.
According to UN criteria, the SADT is defined as the temperature where the self-heating
exceeds 6°C over ambient.[3] A 4°C rise indicates instability, but not necessarily the SADT.
However, you are dangerously close. We recommend testing at a temperature 5°C lower to
confirm a safety margin.
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Q2: What is the "Control Temperature" vs. SADT? A: The SADT is the point of failure. You
never store at the SADT.

e SADT: The limit (e.g., 50°C).[2]
e Control Temperature (

): The regulatory storage limit. Typically SADT minus 10°C (for SADT < 50°C) or SADT
minus 20°C (for SADT < 35°C).

Q3: Can I calculate SADT using only ARC (Accelerating Rate Calorimetry) data? A: Yes, but it
requires kinetic modeling (e.g., Frank-Kamenetskii or Semenov models). You must input the
specific heat transfer coefficient (

) and geometry (

) of your target package into the model. ARC data is adiabatic (zero heat loss), so it represents
the "worst-case" scenario for the chemistry, but it must be mathematically adjusted for the
package physics.

Q4: What happens if the cooling system fails? A: You need to know the TMRad (Time to
Maximum Rate under adiabatic conditions). If your cooling fails, the package acts adiabatically.
The TMRad tells you how many hours you have to restore cooling before an explosion occurs.
This is often calculated from the same kinetic data used for SADT.
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¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Organic Peroxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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